Cas no 107445-22-7 ((E)-1-(pyridin-4-yl)ethylideneamino 4-methylbenzene-1-sulfonate)

• Product Name: (E)-1-(pyridin-4-yl)ethylideneamino 4-methylbenzene-1-sulfonate
• CAS No: 107445-22-7
• MF: C₁₄H₁₄N₂O₃S
• MW: 290.337562084198
• CID: 2871521
• PubChem ID: 12746629
• Update Time: 2025-06-10

(E)-1-(pyridin-4-yl)ethylideneamino 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• (E)-1-(pyridin-4-yl)ethylideneamino 4-methylbenzene-1-sulfonate
• (E)-[1-(pyridin-4-yl)ethylidene]amino 4-methylbenzene-1-sulfonate
• EN300-1587544
• 107445-22-7
• [(E)-1-Pyridin-4-ylethylideneamino] 4-methylbenzenesulfonate
• SCHEMBL7296406

• Inchi： 1S/C14H14N2O3S/c1-11-3-5-14(6-4-11)20(17,18)19-16-12(2)13-7-9-15-10-8-13/h3-10H,1-2H3/b16-12+
• InChI Key： GOBHWEKJWDUUQS-FOWTUZBSSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O/N=C(\C)/C1C=CN=CC=1

Computed Properties

• Exact Mass: 290.07251349Da
• Monoisotopic Mass: 290.07251349Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 77Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates

Additional information on (E)-1-(pyridin-4-yl)ethylideneamino 4-methylbenzene-1-sulfonate

Comprehensive Overview of (E)-1-(pyridin-4-yl)ethylideneamino 4-methylbenzene-1-sulfonate (CAS No. 107445-22-7)

The compound (E)-1-(pyridin-4-yl)ethylideneamino 4-methylbenzene-1-sulfonate (CAS No. 107445-22-7) is a specialized organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a pyridine ring and a sulfonate group, makes it a subject of interest for researchers exploring novel drug intermediates and functional materials. The ethylideneamino linker further enhances its versatility, enabling interactions with various biological targets or polymeric matrices.

In recent years, the demand for high-performance sulfonates and pyridine derivatives has surged due to their roles in catalysis, drug delivery systems, and advanced coatings. This compound’s CAS No. 107445-22-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Users often inquire about its synthesis methods, solubility profiles, and thermal stability, highlighting its practical importance in industrial and laboratory settings.

One of the most discussed topics surrounding (E)-1-(pyridin-4-yl)ethylideneamino 4-methylbenzene-1-sulfonate is its potential as a photoactive material. With the rise of organic electronics and sustainable energy solutions, researchers are investigating its optical properties and electron-transfer capabilities. Questions like “Can CAS 107445-22-7 be used in OLEDs?” or “What are its UV absorption characteristics?” dominate forums and scientific queries, underscoring its multidisciplinary appeal.

From a synthetic chemistry perspective, the 4-methylbenzene-1-sulfonate moiety offers excellent leaving group properties, making it valuable for nucleophilic substitution reactions. Meanwhile, the pyridin-4-yl group contributes to coordination chemistry, enabling metal-binding applications. These attributes align with trending searches for “green chemistry alternatives” and “biocompatible ligands”, positioning this compound as a candidate for eco-friendly innovations.

Analytical studies of CAS No. 107445-22-7 often focus on its HPLC purity, NMR spectra, and mass spectrometry data. Laboratories prioritize these metrics to ensure reproducibility in peptide coupling or polymer functionalization workflows. Additionally, its stability under physiological conditions is a hot topic, particularly for those exploring its use in prodrug formulations or bioconjugation techniques.

In summary, (E)-1-(pyridin-4-yl)ethylideneamino 4-methylbenzene-1-sulfonate (CAS No. 107445-22-7) bridges multiple scientific domains, from medicinal chemistry to material engineering. Its keyword-rich profile—including “sulfonate esters”, “heterocyclic synthesis”, and “structural characterization”—ensures high visibility in search engines while addressing contemporary research needs. As innovation accelerates, this compound is poised to remain a focal point for both academic and industrial advancements.